
physical and chemical properties of 2-Chloro-5-
nitrobenzamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloro-5-nitrobenzamide

Cat. No.: B107470 Get Quote

An In-depth Technical Guide on 2-Chloro-5-nitrobenzamide

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 2-Chloro-5-nitrobenzamide, tailored for researchers, scientists, and drug

development professionals. The information covers its structural and physicochemical

characteristics, reactivity, and established protocols for its synthesis and analysis.

Core Physical and Chemical Properties
2-Chloro-5-nitrobenzamide is a substituted benzamide compound featuring both a chloro and

a nitro functional group on the aromatic ring.[1] These substitutions are critical to its reactivity

and utility as a building block in organic synthesis.[1][2]

Data Presentation: Physicochemical Properties
The quantitative properties of 2-Chloro-5-nitrobenzamide are summarized in the table below

for clear reference and comparison.
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Property Value Source(s)

Molecular Formula C₇H₅ClN₂O₃ [1][3][4]

Molecular Weight 200.58 g/mol [1][3][4]

CAS Number 16588-15-1 [1][3][4]

Melting Point 178 °C [3]

Boiling Point 299 °C at 760 mmHg [3]

Density 1.52 g/cm³ [3]

Flash Point 134.6 °C [3]

pKa (Predicted) 14.23 ± 0.50 [1]

Topological Polar Surface Area 88.9 Å² [1][4]

IUPAC Name 2-chloro-5-nitrobenzamide [4]

Chemical Profile and Reactivity
Stability and Storage: The stability of 2-Chloro-5-nitrobenzamide under standard conditions is

not fully detailed, but it should be stored in a cool, dry place within a tightly sealed container.[3]

Reactivity and Incompatibilities: The compound is incompatible with acids, bases, oxidizing

agents, and reducing agents.[3] Contact with these substances should be avoided to prevent

unintended reactions.[3]

Hazardous Decomposition: Upon decomposition, it can produce hazardous substances

including hydrogen chloride, chlorine, nitrogen oxides, carbon monoxide, and carbon dioxide.

[3]

Synthetic Utility: 2-Chloro-5-nitrobenzamide serves as a key intermediate in the synthesis of

various pharmaceuticals, agrochemicals, and dyes.[1] The electron-withdrawing properties of

the nitro and chloro groups activate the molecule for various organic transformations, making it

a valuable precursor in medicinal chemistry.[1][5] Its structural features are foundational for

creating diverse and complex molecular structures.[1]
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Experimental Protocols
While a direct, single-step synthesis protocol for 2-Chloro-5-nitrobenzamide is not detailed in

the provided literature, a logical and common synthetic pathway involves the nitration of a

precursor followed by amidation. The following protocols are based on established methods for

analogous compounds.

Synthesis of Precursor: 2-Chloro-5-nitrobenzoic Acid
This synthesis involves the nitration of o-chlorobenzoic acid.

Materials:

o-Chlorobenzoic acid[6][7]

Concentrated Sulfuric Acid (100%)[7]

Concentrated Nitric Acid[6]

Ice[7]

Procedure:

Prepare a solution by dissolving pure o-chlorobenzoic acid in 100% sulfuric acid (e.g., 32g in

160g).[7]

Cool the mixture to below 0°C using an ice-salt bath.[7]

Prepare a nitrating mixture of nitric acid and sulfuric acid.[7]

Add the nitrating mixture dropwise to the o-chlorobenzoic acid solution over approximately

one hour, ensuring the temperature is maintained below 0°C.[7]

Allow the reaction mixture to sit at room temperature for 10-12 hours.[7]

Pour the mixture onto crushed ice to precipitate the crude product, 2-chloro-5-nitrobenzoic

acid.[7]

Filter the solid and wash it with cold water.[8]
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Purification:

The crude product can be purified by recrystallization, for instance, from boiling water, to

remove unreacted starting material.[7]

Logical Next Step: Amidation of 2-Chloro-5-nitrobenzoic
Acid
The conversion of the synthesized carboxylic acid to the target benzamide is a standard

synthetic step. A common method involves converting the carboxylic acid to an acid chloride,

followed by a reaction with ammonia.

Step 2a: Formation of the Acid Chloride (General Protocol)

The dried 2-Chloro-5-nitrobenzoic acid is refluxed with a chlorinating agent, such as thionyl

chloride (SOCl₂) or oxalyl chloride, often in an inert solvent.

The reaction is monitored until the carboxylic acid is fully consumed.

The excess chlorinating agent and solvent are removed under reduced pressure to yield the

crude 2-chloro-5-nitrobenzoyl chloride.

Step 2b: Formation of the Amide (General Protocol)

The crude acid chloride is dissolved in an appropriate inert solvent.

The solution is cooled in an ice bath and treated with an excess of concentrated aqueous

ammonia or by bubbling ammonia gas through the solution.

The resulting precipitate, 2-Chloro-5-nitrobenzamide, is collected by filtration, washed with

water, and dried.

Further purification can be achieved by recrystallization from a suitable solvent like ethanol.

[8]

Spectroscopic Analysis Protocols
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To confirm the structure and purity of the synthesized 2-Chloro-5-nitrobenzamide, the

following standard analytical methods would be employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A sample is dissolved in a deuterated

solvent (e.g., CDCl₃ or DMSO-d₆) and analyzed in an NMR spectrometer.[9] ¹H and ¹³C NMR

spectra are recorded to confirm the chemical structure.[4][10]

Infrared (IR) Spectroscopy: A small amount of the solid sample is analyzed using an FTIR

spectrometer with an ATR accessory to identify characteristic functional group vibrations.[9]

Mass Spectrometry (MS): The sample is introduced into a mass spectrometer, typically via

Gas Chromatography (GC-MS), using electron ionization (EI) to determine the molecular

weight and fragmentation pattern, further confirming the compound's identity.[9]

Mandatory Visualizations
The following diagrams illustrate the key logical and experimental relationships for 2-Chloro-5-
nitrobenzamide.
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Caption: Logical workflow for the synthesis and analysis of 2-Chloro-5-nitrobenzamide.
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Caption: Reactivity and chemical relationships of 2-Chloro-5-nitrobenzamide.

Biological Activity and Drug Development Context
While no specific signaling pathways for 2-Chloro-5-nitrobenzamide are documented, its

precursor, 2-chloro-5-nitrobenzoic acid, is a versatile compound used in the synthesis of

pharmaceuticals.[2] Derivatives of 2-chloro-5-nitrobenzoic acid have been synthesized and

evaluated for antibacterial activity against both Gram-positive and Gram-negative bacteria,

including methicillin-resistant Staphylococcus aureus (MRSA).[11]

Furthermore, the broader class of nitrobenzamide derivatives has been investigated for several

potential therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory

activities.[12] This suggests that 2-Chloro-5-nitrobenzamide is a compound of interest and a

valuable building block for developing novel therapeutic agents in drug discovery programs.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b107470?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

